Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Octyl decanoate chain length effects

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octyl decanoate

CAS No.: 2306-92-5

Cat. No.: S537960

Chemical Profile of Octyl Decanoate

Octyl decanoate, also known as octyl caprate, is a fatty acid ester with the formula C18H3602 and a molar

mass of 284.48 g/mol [1] [2] [3]. The table below summarizes its core identifiers and basic properties:

Property Value

CAS Number 2306-92-5 [2] [3]
Molecular Formula CisH3602 [1] [2]
Molecular Weight 284.48 g/mol [1] [2]
XLogP3 7.60 (est) [3]

Odor Description Mild, fatty, waxy [3]

Thermophysical Property Data

The National Institute of Standards and Technology (NIST) provides critically evaluated thermophysical data

for octyl decanoate [1]. The table below lists the available properties in the database.
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Property Class Specific Properties Available
Critical Properties Temperature, Pressure, Density
Phase Behavior Triple Point Temperature, Normal Boiling Temperature, Boiling Temperature as

a function of Pressure

Density Density of liquid and gas as a function of Temperature and Pressure
Enthalpy & Heat Enthalpy of vaporization, Heat capacity at saturation pressure (liquid), Heat
Capacity capacity at constant pressure (ideal gas)

Transport Viscosity (gas & liquid), Thermal conductivity (gas & liquid)

Properties

Other Refractive index, Enthalpy of formation (gas & liquid)

Experimental Protocol: Enzymatic Synthesis

A study provides a detailed kinetic analysis of octyl decanoate synthesis catalyzed by Chromobacterium

viscosum (CV) lipase [4]. Here is a summary of the experimental system and findings:

¢ Reaction System: The synthesis was carried out in water-in-oil (w/0) microemulsions stabilized by
the surfactant sodium bis-2-(ethylhexyl) sulfosuccinate (AOT). The enzyme was also studied in a
solidified form of this system known as microemulsion-based organogels (MBGs) [4].
¢ Kinetic Mechanism: The reaction follows a non-sequential (ping-pong bi-bi) mechanism. This is a
common mechanism for lipases, where the enzyme reacts with the acid to form an acyl-enzyme
intermediate before reacting with the alcohol [4].
¢ Observed Inhibition: Decanoic acid showed an inhibitory effect on the reaction rate at high
concentrations [4].
¢ Kinetic Parameters: For a lipase concentration of 0.36 mg/cm3:
o Michaelis Constant (Km) for both acid and alcohol: approximately 0.1 mol/dm3.
o Maximum Reaction Rate (Vmax): approximately 0.001 mol/(dm3-s).
o Turnover Number (kcat): 4.4 x 10~4 mol/g/s in w/o microemulsions.
e Activation Energy: The apparent activation energy for the esterification was determined to be 24 + 2
kJimol [4].

The following diagram illustrates the "ping-pong bi-bi" mechanism described in the experimental study.
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Diagram of the enzymatic synthesis mechanism for octyl decanoate.

Relationship to Chain Length Effects in Membrane
Studies

While not directly studying octyl decanoate, one research paper provides a relevant context for how chain
length affects the biological activity of amphipathic molecules, which include esters [5]. The study found
that the potency of various amphipaths in activating membrane cholesterol generally paralleled their
octanol/water partition coefficients (LogP), a measure of hydrophobicity [5]. However, relative potency
declined for compounds with chain lengths greater than 10 carbons [5]. This suggests that for a C18
compound like octyl decanoate, its very high LogP (estimated at 7.60-7.92) [3] might place it in a range
where its membrane-disrupting effects could be less potent than shorter-chain analogs, a hypothesis that

would require direct experimental confirmation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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